Cas no 61830-34-0 (2-Pyridinecarboxylic acid, 3-(methylthio)-, methyl ester)

• Product name: 2-Pyridinecarboxylic acid, 3-(methylthio)-, methyl ester
• CAS No: 61830-34-0
• MF: C₈H₉NO₂S
• MW: 183.22756
• CID: 465129
• PubChem ID: 1214445

2-Pyridinecarboxylic acid, 3-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 3-(methylthio)-, methyl ester
• methyl 3-methylsulfanylpyridine-2-carboxylate
• CHEMBL1479651
• 61830-34-0
• methyl 3-(methylsulfanyl)pyridine-2-carboxylate
• AJ-333/09217027
• HMS2605I14
• MLS000703038
• DTXSID70361039
• SMR000226861
• methyl 3-(methylsulfanyl)-2-pyridinecarboxylate

• Inchi： InChI=1S/C8H9NO2S/c1-11-8(10)7-6(12-2)4-3-5-9-7/h3-5H,1-2H3
• InChI Key： PNWJCQQJYVXBNB-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C(C=CC=N1)SC

Computed Properties

• Exact Mass: 183.03547
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• PSA: 39.19